Cas no 39718-99-5 (Benzoic acid, 4-nitro-,2-phenylhydrazide)
39718-99-5 structure
Product Name:Benzoic acid, 4-nitro-,2-phenylhydrazide
CAS No:39718-99-5
MF:C13H11N3O3
MW:257.244742631912
CID:311836
PubChem ID:3401606
Update Time:2025-04-19
Benzoic acid, 4-nitro-,2-phenylhydrazide Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-nitro-,2-phenylhydrazide
- 4-nitro-N'-phenylbenzohydrazide
- 4-nitro-benzoic acid N'-phenyl-hydrazide
- 4-nitro-benzoic acid-(N'-phenyl-hydrazide)
- AC1MOVVX
- AI3-07778
- BENZOIC ACID, p-NITRO-, 2-PHENYLHYDRAZIDE
- BRN 1843565
- N-(4-Nitro-benzolyl)-N'-phenylhydrazin
- N-(4-nitrobenzoyl)-N'-phenylhydrazine
- N-4-nitrobenzoyl-N'-phenylhydrazine
- N-anilino-4-nitrobenzamide
- N-Phenyl-N'-(4-nitro-benzoyl)-hydrazin
- p-Nitrobenzoic acid 2-phenylhydrazide
- STK370292
- p-Nitrobenzoic phenylhydrazide
- DTXSID70192800
- NSC-406774
- beta-p-Nitrobenzoylphenylhydrazine
- 39718-99-5
- 4-Nitrobenzoic acid phenylhydrazide
- W32J9HU7FQ
- 4-Nitrobenzoic acid 2-phenylhydrazide
- NSC 406774
- SCHEMBL11779561
- AKOS001574454
- NSC406774
- Benzoic acid, 4-nitro-, 2-phenylhydrazide
-
- Inchi: 1S/C13H11N3O3/c17-13(15-14-11-4-2-1-3-5-11)10-6-8-12(9-7-10)16(18)19/h1-9,14H,(H,15,17)
- InChI Key: UMNDVZQMQWFSOH-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)[N+](=O)[O-])NNC1C=CC=CC=1
Computed Properties
- Exact Mass: 257.08013
- Monoisotopic Mass: 257.08
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 87Ų
Experimental Properties
- Density: 1.2519 (rough estimate)
- Boiling Point: 400.49°C (rough estimate)
- Flash Point: 200.3°C
- Refractive Index: 1.5600 (estimate)
- PSA: 84.27
- LogP: 3.33880
Benzoic acid, 4-nitro-,2-phenylhydrazide Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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